Cas no 41422-87-1 (2,8,9-Trioxa-5-aza-1-silabicyclo(3.3.3)undecane, 1-(2-thienyl)-)

• Product Name: 2,8,9-Trioxa-5-aza-1-silabicyclo(3.3.3)undecane, 1-(2-thienyl)-
• CAS No: 41422-87-1
• MF: C₁₀H₁₅NO₃SSi
• MW: 257.381502389908
• CID: 2668213
• PubChem ID: 218956
• Update Time: 2025-04-21

2,8,9-Trioxa-5-aza-1-silabicyclo(3.3.3)undecane, 1-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1-(2-Thienyl)-2,8,9-trioxa-5-aza-1-silabicyclo[3.3.3]undecane
• 5-thiophen-2-yl-4,6,11-trioxa-1-aza-5-silabicyclo[3.3.3]undecane
• 5-18-12-00580 (Beilstein Handbook Reference)
• 41422-87-1
• 1-(2-Thienyl)-2,8,9-trioxa-5-aza-1-silabicyclo(3.3.3)undecane
• 1-(2-Thienyl)silatrane
• 1-(thiophen-2-yl)-2,8,9-trioxa-5-aza-1-silabicyclo[3.3.3]undecane
• DTXSID70961674
• 2,8,9-Trioxa-5-aza-1-silabicyclo(3.3.3)undecane, 1-(2-thienyl)-
• BRN 1685981

• Inchi： 1S/C10H15NO3SSi/c1-2-10(15-9-1)16-12-6-3-11(4-7-13-16)5-8-14-16/h1-2,9H,3-8H2
• InChI Key： GEBJEDOKPRVAJU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1[Si]12OCCN(CCO1)CCO2

Computed Properties

• Exact Mass: 257.054
• Monoisotopic Mass: 257.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 287.1°C at 760 mmHg
• Flash Point: 127.4°C
• Refractive Index: 1.571
• PSA: 59.17000
• LogP: 0.21090